![molecular formula C23H30N2O3S2 B4021379 N~1~-[2-(cyclohexylthio)ethyl]-N~2~-(2-methylphenyl)-N~2~-(phenylsulfonyl)glycinamide](/img/structure/B4021379.png)
N~1~-[2-(cyclohexylthio)ethyl]-N~2~-(2-methylphenyl)-N~2~-(phenylsulfonyl)glycinamide
Description
The compound N1-[2-(cyclohexylthio)ethyl]-N2-(2-methylphenyl)-N2-(phenylsulfonyl)glycinamide is a complex molecule that appears to be related to a class of chemicals known for their diverse biological activities and potential pharmaceutical applications.
Synthesis Analysis
While specific synthesis information for this exact compound is not readily available, related research involves the synthesis of complex molecules like ethyl N-[(2-Boc-amino)ethyl]glycinate and its derivatives, which are used in peptide nucleic acid synthesis (Viirre & Hudson, 2003). Such processes often involve steps like reductive alkylation and can produce high yields of the desired compound.
Molecular Structure Analysis
The molecular structure of N1-[2-(cyclohexylthio)ethyl]-N2-(2-methylphenyl)-N2-(phenylsulfonyl)glycinamide would likely involve multiple functional groups, including sulfonamides and amines, as indicated by related compounds like N-Cyclohexyl-N-ethylbenzenesulfonamide (Khan et al., 2009).
properties
IUPAC Name |
2-[N-(benzenesulfonyl)-2-methylanilino]-N-(2-cyclohexylsulfanylethyl)acetamide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H30N2O3S2/c1-19-10-8-9-15-22(19)25(30(27,28)21-13-6-3-7-14-21)18-23(26)24-16-17-29-20-11-4-2-5-12-20/h3,6-10,13-15,20H,2,4-5,11-12,16-18H2,1H3,(H,24,26) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OGVYDQUSYUXBMK-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=CC=C1N(CC(=O)NCCSC2CCCCC2)S(=O)(=O)C3=CC=CC=C3 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H30N2O3S2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
446.6 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N~1~-[2-(cyclohexylthio)ethyl]-N~2~-(2-methylphenyl)-N~2~-(phenylsulfonyl)glycinamide |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.